Cas no 84225-92-3 ((2S)-1-propylpyrrolidin-2-ylmethanamine)

• Product Name: (2S)-1-propylpyrrolidin-2-ylmethanamine
• CAS No: 84225-92-3
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD19205567
• CID: 3275731
• PubChem ID: 12829005
• Update Time: 2025-10-29

(2S)-1-propylpyrrolidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-PYRROLIDINEMETHANAMINE, 1-PROPYL-, (S)-
• (S)-(1-propylpyrrolidin-2-yl)methanamine
• (2S)-1-propylpyrrolidin-2-yl]methanamine
• AKOS006341150
• EN300-209615
• 820-856-6
• SCHEMBL9155196
• 84225-92-3
• [(2S)-1-propylpyrrolidin-2-yl]methanamine
• (2S)-1-propylpyrrolidin-2-ylmethanamine

• MDL： MFCD19205567
• Inchi： 1S/C8H18N2/c1-2-5-10-6-3-4-8(10)7-9/h8H,2-7,9H2,1H3/t8-/m0/s1
• InChI Key： TZFATUOLQKYADA-QMMMGPOBSA-N
• SMILES： C([C@@H]1CCCN1CCC)N

Computed Properties

• Exact Mass: 142.146998583Da
• Monoisotopic Mass: 142.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 171.8±8.0 °C at 760 mmHg
• Flash Point: 58.3±13.6 °C
• Vapor Pressure: 1.4±0.3 mmHg at 25°C

(2S)-1-propylpyrrolidin-2-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S)-1-propylpyrrolidin-2-ylmethanamine

Professional Introduction to (2S)-1-propylpyrrolidin-2-ylmethanamine (CAS No. 84225-92-3)

(2S)-1-propylpyrrolidin-2-ylmethanamine, with the chemical formula C₉H₁₉N, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 84225-92-3, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The stereochemistry of this amine, specifically the (2S) configuration, plays a crucial role in its biological activity and interaction with target enzymes or receptors.

The< strong>pyrrolidin-2-ylmethanamine moiety is a key structural feature that contributes to the compound's pharmacological properties. Pyrrolidine derivatives are widely recognized for their role in various biological processes and have been extensively studied for their potential as pharmacophores in drug design. The presence of the propyl group at the 1-position introduces additional conformational flexibility, which can influence the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of such compounds. Studies have shown that the (2S) configuration of (2S)-1-propylpyrrolidin-2-ylmethanamine enhances its interaction with certain biological targets, making it a promising candidate for further development. The compound's ability to adopt multiple conformations suggests that it may exhibit a broad spectrum of biological activities, which could be exploited for therapeutic purposes.

In the context of drug discovery, (2S)-1-propylpyrrolidin-2-ylmethanamine has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, its structural motif is reminiscent of several known bioactive molecules that target neurotransmitter receptors or metabolic enzymes. The precise stereochemistry of this compound is critical, as enantiomers can exhibit significantly different pharmacological profiles. This underscores the importance of chiral synthesis and resolution techniques in pharmaceutical research.

The< strong>CAS number 84225-92-3 provides a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. Researchers often rely on CAS numbers to ensure the accuracy and consistency of their studies, particularly when collaborating across international borders or accessing commercial chemical databases. The CAS registry system is maintained by the American Chemical Society and is widely accepted as the standard for chemical nomenclature.

Current research in medicinal chemistry increasingly emphasizes the development of selective and potent inhibitors targeting specific disease pathways. (2S)-1-propylpyrrolidin-2-ylmethanamine represents an interesting scaffold for designing novel therapeutics. Its structural features allow for modifications that could enhance its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Such improvements are essential for translating preclinical findings into effective clinical treatments.

The synthesis of (2S)-1-propylpyrrolidin-2-ylmethanamine involves sophisticated organic reactions that require careful optimization to achieve high enantiomeric purity. Techniques such as asymmetric hydrogenation or chiral auxiliary-assisted synthesis are commonly employed to construct the desired stereochemical configuration. The growing interest in green chemistry has also prompted researchers to explore more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts.

Evaluation of (2S)-1-propylpyrrolidin-2-ylmethanamine's biological activity often involves in vitro assays that measure its interaction with relevant targets. These assays can provide insights into the compound's mechanism of action and potential side effects. For example, high-throughput screening (HTS) platforms have been utilized to identify compounds with desirable pharmacological profiles rapidly. Such approaches are integral to modern drug discovery pipelines, enabling researchers to prioritize promising candidates for further investigation.

The< strong>pyrrolidin-2-ylmethanamine core has been incorporated into various drug candidates across different therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. Its versatility stems from its ability to mimic natural biomolecules and interact with biological systems effectively. As our understanding of disease mechanisms evolves, so does our capacity to design molecules like (2S)-1-propylpyrrolidin-2-ylmethanamine that can modulate these processes at a molecular level.

In conclusion, (2S)-1-propylpyrrolidin-2-ylmethanamine (CAS No. 84225-92-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique stereochemistry and functional groups make it a valuable scaffold for developing novel therapeutics. Ongoing studies continue to uncover new applications for this molecule, reinforcing its importance in drug discovery efforts worldwide.